(RS)-1-(4-methyl-indol-1-yl)-propan-2-ol
Cat. No. B8610046
M. Wt: 189.25 g/mol
InChI Key: ZLTMBEOKYULAHF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US05494928
Procedure details
A suspension of 0.26 g of sodium hydride dispersion in 35 ml of tetrahydrofuran was treated with 0.95 g of 4-methylindole at 0° as and stirred at this temperature for 1 hour. After the addition of 1 ml of (RS)-methyloxirane the reaction mixture was stirred at room temperature for 48 hours and subsequently treated with water. The mixture was diluted with ether, washed with water and with saturated sodium chloride solution and the organic phase was dried over sodium sulfate. After removal of the solvent the residue was chromatographed over 25 g of silica gel with toluene-ethyl acetate (19:1). There was obtained 0.86 g (62.7%) of (RS)-1-(4-methyl-indol-1-yl)-propan-2-ol as a yellow oil.
Yield
62.7%
Identifiers
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REACTION_CXSMILES
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[H-].[Na+].[CH3:3][C:4]1[CH:12]=[CH:11][CH:10]=[C:9]2[C:5]=1[CH:6]=[CH:7][NH:8]2.[CH3:13][CH:14]1[CH2:16][O:15]1.O>O1CCCC1.CCOCC>[CH3:3][C:4]1[CH:12]=[CH:11][CH:10]=[C:9]2[C:5]=1[CH:6]=[CH:7][N:8]2[CH2:13][CH:14]([OH:15])[CH3:16] |f:0.1|
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Inputs
Step One
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Name
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|
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Quantity
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0.26 g
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Type
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reactant
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|
Smiles
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[H-].[Na+]
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Name
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|
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Quantity
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35 mL
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|
Type
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solvent
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Smiles
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O1CCCC1
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Step Two
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Name
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Quantity
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0.95 g
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Type
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reactant
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Smiles
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CC1=C2C=CNC2=CC=C1
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Step Three
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Name
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|
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Quantity
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1 mL
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|
Type
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reactant
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Smiles
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CC1OC1
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Step Four
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Name
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|
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Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
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Smiles
|
O
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Step Five
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Name
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|
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Quantity
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0 (± 1) mol
|
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Type
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solvent
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|
Smiles
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CCOCC
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Conditions
Stirring
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Type
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CUSTOM
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Details
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stirred at this temperature for 1 hour
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
STIRRING
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Type
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STIRRING
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Details
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was stirred at room temperature for 48 hours
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|
Duration
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48 h
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WASH
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Type
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WASH
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Details
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washed with water and with saturated sodium chloride solution
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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the organic phase was dried over sodium sulfate
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CUSTOM
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Type
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CUSTOM
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|
Details
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After removal of the solvent the residue
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CUSTOM
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Type
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CUSTOM
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|
Details
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was chromatographed over 25 g of silica gel with toluene-ethyl acetate (19:1)
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Outcomes
Product
Details
Reaction Time |
1 h |
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Name
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|
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Type
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product
|
|
Smiles
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CC1=C2C=CN(C2=CC=C1)CC(C)O
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 0.86 g | |
| YIELD: PERCENTYIELD | 62.7% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
